(-)-Pseudoephedrine

• CAS No.: 321-97-1
• Product Name: (-)-Pseudoephedrine
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: (1R,2R)-2-(methylamino)-1-phenylpropan-1-ol
• Standard InChI: InChI=1S/C10H15NO/c1-8(11-2)10(12)9-6-4-3-5-7-9/h3-8,10-12H,1-2H3/t8-,10+/m1/s1
• Standard InChIKey: KWGRBVOPPLSCSI-SCZZXKLOSA-N
• Isomeric SMILES: C[C@H]([C@@H](C1=CC=CC=C1)O)NC
• SMILES: CC(C(C1=CC=CC=C1)O)NC
• Canonical SMILES: CC(C(C1=CC=CC=C1)O)NC
• Melting Point: 90.5 °C
• Solubility: 24.8 [ug/mL]
• Synonyms: (1R,2R)-2-METHYLAMINO-1-PHENYL-1-PROPANOL;(1R,2R)-2-(METHYLAMINO)-1-PHENYLPROPAN-1-OL;(1r,2r)-(-)-2-(methylamino)-1-phenylpropanol;(1R,2R)-(-)-PSEUDOEPHEDRINE;R,R(-)-PSEUDOEPHEDRINE;(-)-PSI-EPHEDRINE;(1r,2r)-ephedrine;alpha-(1-(methylamino)ethyl)-,(r
• Reference: 1: Henry B. Pseudoephedrine dilemma. W V Med J. 2014 Jan-Feb;110(1):6. PubMed; PMID: 24640266.; ; ; 2: Basova NE, Kormilitsin BN, Perchenok AY, Rozengatt EV, Saakov VS, Suvorov AA. ; [Ligands of cholinesterases of ephedrine and pseudoephedrine structure]. Zh Evol ; Biokhim Fiziol. 2013 Nov-Dec;49(6):385-93. Review. Russian. PubMed PMID:; 25490843.; ; ; 3: Laccourreye O, Werner A, Giroud JP, Couloigner V, Bonfils P, Bondon-Guitton E.; Benefits, limits and danger of ephedrine and pseudoephedrine as nasal; decongestants. Eur Ann Otorhinolaryngol Head Neck Dis. 2015 Feb;132(1):31-4. doi:; 10.1016/j.anorl.2014.11.001. Epub 2014 Dec 19. Review. PubMed PMID: 25532441.; ; ; 4: Brzeczko AW, Leech R, Stark JG. The advent of a new pseudoephedrine product to; combat methamphetamine abuse. Am J Drug Alcohol Abuse. 2013 Sep;39(5):284-90.; doi: 10.3109/00952990.2013.821476. Erratum in: Am J Drug Alcohol Abuse. 2014; Jan;40(1):82. PubMed PMID: 23968171; PubMed Central PMCID: PMC3793278.; ; ; 5: Wu Z, Kong X, Zhang T, Ye J, Fang Z, Yang X. Pseudoephedrine/ephedrine shows; potent anti-inflammatory activity against TNF-α-mediated acute liver failure; induced by lipopolysaccharide/D-galactosamine. Eur J Pharmacol. 2014 Feb; 5;724:112-21. doi: 10.1016/j.ejphar.2013.11.032. Epub 2013 Dec 21. PubMed PMID:; 24365491.
• PubChem Compound: 62946
• Last Modified: Nov 11 2021